Cas no 148401-41-6 (2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid)

2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid structure
148401-41-6 structure
Product Name:2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid
CAS No:148401-41-6
MF:C15H11F3O3
MW:296.241255044937
CID:2778444
Update Time:2023-08-07

2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-[4-(trifluoromethyl)phenoxy]-
    • {4-[4-(Trifluoromethyl)phenoxy]phenyl}acetic acid
    • 2-[4-[4-(Trifluoromethyl)phenoxy]phenyl]acetic acid
    • Inchi: 1S/C15H11F3O3/c16-15(17,18)11-3-7-13(8-4-11)21-12-5-1-10(2-6-12)9-14(19)20/h1-8H,9H2,(H,19,20)
    • InChI Key: JRTULMQCKMTDED-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)CC(=O)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 341
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5
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